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Compound of Interest

Compound Name: SU 5402 (GMP)

Cat. No.: B1684518

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical compounds is a critical component of laboratory safety and regulatory compliance.
This guide provides essential, step-by-step procedures for the safe and compliant disposal of
SU 5402, a potent receptor tyrosine kinase inhibitor, under Good Manufacturing Practice
(GMP) guidelines. Adherence to these procedures is vital to mitigate risks to personnel and the
environment.

SU 5402 is classified as harmful if swallowed, a skin and eye irritant, and may cause
respiratory irritation.[1] Therefore, appropriate personal protective equipment (PPE), including
safety goggles with side-shields, protective gloves, and a suitable respirator, must be worn
when handling this compound.[1] Engineering controls, such as adequate ventilation and the
provision of an accessible safety shower and eye wash station, are also essential.[1]

Disposal of SU 5402 (GMP) Waste

The primary principle for the disposal of SU 5402 is to treat it as a hazardous chemical waste. It
should not be disposed of down the drain or in regular trash.[1] The following procedure
outlines the necessary steps for its proper disposal:

» Waste Identification and Segregation:

o All waste containing SU 5402, including pure compound, contaminated labware (e.qg.,
vials, pipette tips), and solutions, must be segregated from non-hazardous waste.
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o Do not mix SU 5402 waste with other incompatible chemical wastes to prevent unforeseen
reactions.[2]

o Containerization:

o Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The container
must be compatible with the chemical nature of SU 5402.

o Ensure the container is sound and the exterior is free from contamination.
e Labeling:

o The waste container must be labeled with "Hazardous Waste" and the full chemical name:
"SU 5402".

o Include the hazard pictograms for "Harmful" and "Irritant”.
o Indicate the start date of waste accumulation.
e Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.

o The storage area should have secondary containment to manage any potential leaks or
spills.

e Disposal:

o Arrange for the collection and disposal of the SU 5402 waste through a licensed and
certified hazardous waste disposal contractor.

o Provide the contractor with the Safety Data Sheet (SDS) for SU 5402 to ensure they have
all the necessary information for safe handling and disposal.

Key Data Summary
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For quick reference, the following table summarizes the essential information for the safe
handling and disposal of SU 5402.

Parameter Information Reference

2-[(1,2-Dihydro-2-ox0-3H-

) indol-3-ylidene)methyl]-4-
Chemical Name _
methyl-1H-pyrrole-3-propanoic

acid
CAS Number 215543-92-3
Molecular Formula C17H16N203

Harmful if swallowed, Causes

skin irritation, Causes serious
Hazards o

eye irritation, May cause

respiratory irritation.

) ) Safety goggles with side-
Personal Protective Equipment _ _
shields, Protective gloves,

(PPE) . :
Suitable respirator.
Treat as hazardous chemical
waste. Do not dispose down
Disposal Method the drain or in regular trash.

Use a licensed hazardous

waste disposal service.

Experimental Protocols

While specific experimental protocols for the chemical neutralization of SU 5402 are not readily
available in the provided search results, the general principle of chemical waste management
under GMP should be followed. This involves treating the waste in accordance with local, state,
and federal regulations for hazardous materials.

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of SU 5402
(GMP).

Click to download full resolution via product page

SU 5402 (GMP) Disposal Workflow

By following these procedures, laboratories can ensure the safe and compliant disposal of SU
5402, fostering a secure working environment and upholding environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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